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Compound of Interest

Compound Name: Tellurium dibromide

CAS No.: 7789-54-0

Cat. No.: B1610629

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of tellurium dibromide (TeBr₂) in a laboratory setting. Tellurium compounds are known for

their toxicity and reactivity, necessitating strict adherence to safety procedures.

Safety and Hazard Information
Tellurium dibromide is a hazardous chemical that is toxic, corrosive, and moisture-sensitive. It

is crucial to handle this compound with appropriate safety measures to prevent exposure and

ensure experimental success.

1.1. Health Hazards:

Toxicity: Tellurium compounds are toxic if ingested, inhaled, or absorbed through the skin.

Acute exposure can lead to symptoms such as headache, dizziness, nausea, and a

characteristic garlic-like odor on the breath.
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Corrosivity: Tellurium dibromide is corrosive and can cause severe burns to the skin, eyes,

and respiratory tract.

1.2. Reactivity Hazards:

Moisture Sensitivity: Tellurium dibromide reacts with moisture to release hydrogen bromide

gas, which is also corrosive and toxic.

Light Sensitivity: The compound is light-sensitive and should be stored in a dark, cool, and

dry place.[1]

1.3. Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory when

handling tellurium dibromide:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Heavy-duty, chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A flame-resistant lab coat and chemical-resistant apron.

Respiratory Protection: A full-face respirator with a combination cartridge for acid gases and

particulates is recommended, especially when handling the solid outside of a controlled

atmosphere.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of tellurium
dibromide.
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Property Value Reference

Chemical Formula TeBr₂ [2]

Molecular Weight 287.41 g/mol [2]

Appearance
Greenish-black to brown

crystalline solid
[1]

Melting Point 210 °C [1]

Boiling Point 339 °C [1]

CAS Number 7789-54-0 [1]

Oxidation State of Te +2 [1]

Experimental Protocols
The following protocols outline the procedures for the safe handling of tellurium dibromide in

a research environment. These operations should be performed in a certified chemical fume

hood or, preferably, in an inert atmosphere glovebox.[3][4]

3.1. Protocol for Weighing and Transferring Solid Tellurium Dibromide in a Glovebox

A glovebox provides the most secure environment for manipulating air-sensitive solids like

tellurium dibromide.[1][4]

Preparation:

Ensure the glovebox atmosphere is inert (e.g., nitrogen or argon) with oxygen and

moisture levels below 1 ppm.[4]

Gather all necessary equipment: a clean, dry vial or Schlenk flask for the receiving vessel,

a spatula, weighing paper or a weighing boat, and the sealed container of tellurium
dibromide.[5]

Transfer all items into the glovebox antechamber and perform at least three evacuate-refill

cycles before moving them into the main chamber.[5]
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Procedure:

Inside the glovebox, carefully open the container of tellurium dibromide.

Using a clean, dry spatula, transfer the desired amount of the solid onto the weighing

paper or directly into a tared vial.[1]

Securely cap the vial or flask containing the weighed solid.

Clean the spatula and the surrounding area within the glovebox.

Properly seal the original container of tellurium dibromide.

3.2. Protocol for Handling Tellurium Dibromide using a Schlenk Line

If a glovebox is unavailable, a Schlenk line can be used to handle tellurium dibromide under

an inert atmosphere.

Preparation:

Assemble the necessary oven-dried glassware (e.g., Schlenk flask, addition funnel) and

cool it under a stream of inert gas.[6]

Ensure a positive pressure of inert gas is maintained throughout the procedure.[6]

Procedure:

Under a positive flow of inert gas, quickly open the container of tellurium dibromide and

transfer an approximate amount to a pre-weighed Schlenk flask.

Seal the Schlenk flask and re-weigh it to determine the exact amount of tellurium
dibromide transferred.

Solvents or reagents can be added to the Schlenk flask via a cannula or a dropping funnel

under a positive pressure of inert gas.

3.3. Protocol for Quenching and Disposal of Tellurium Dibromide Waste
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All waste containing tellurium dibromide must be neutralized before disposal.

Procedure:

In a fume hood, cautiously add the tellurium dibromide waste to a large volume of a

stirred, cooled (ice bath) solution of sodium bicarbonate or a similar weak base.[2][7]

The quenching process should be done slowly to control the exothermic reaction and the

release of any gases.[7]

Once the reaction has ceased, the resulting mixture should be neutralized to a pH

between 6 and 8.

The neutralized waste should be collected in a designated hazardous waste container for

tellurium compounds.

Visualized Experimental Workflow
The following diagram illustrates a general workflow for handling a hazardous and moisture-

sensitive solid like tellurium dibromide.
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General workflow for handling tellurium dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. kgroup.du.edu [kgroup.du.edu]

3. ailiglesi.com [ailiglesi.com]

4. ucd.ie [ucd.ie]

5. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews
[chemistryviews.org]

6. ehs.umich.edu [ehs.umich.edu]

7. epfl.ch [epfl.ch]

To cite this document: BenchChem. [Application Notes and Protocols for Handling Tellurium
Dibromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610629/docs#application-notes-and-protocols-for-
handling-tellurium-dibromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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